Cas no 2227847-14-3 (rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid)
rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid
- EN300-1754846
- 2227847-14-3
- rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid
-
- Inchi: 1S/C13H17NO3/c1-14(2)7-9-5-8(3-4-12(9)15)10-6-11(10)13(16)17/h3-5,10-11,15H,6-7H2,1-2H3,(H,16,17)/t10-,11+/m0/s1
- InChI Key: HFLRFBCGKSNSDL-WDEREUQCSA-N
- SMILES: OC([C@@H]1C[C@H]1C1C=CC(=C(CN(C)C)C=1)O)=O
Computed Properties
- Exact Mass: 235.12084340g/mol
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 60.8Ų
rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1754846-0.05g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 0.05g |
$1091.0 | 2023-09-20 | ||
| Enamine | EN300-1754846-0.1g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 0.1g |
$1144.0 | 2023-09-20 | ||
| Enamine | EN300-1754846-0.25g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 0.25g |
$1196.0 | 2023-09-20 | ||
| Enamine | EN300-1754846-0.5g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 0.5g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1754846-1.0g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 1g |
$1299.0 | 2023-06-03 | ||
| Enamine | EN300-1754846-2.5g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 2.5g |
$2548.0 | 2023-09-20 | ||
| Enamine | EN300-1754846-5.0g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 5g |
$3770.0 | 2023-06-03 | ||
| Enamine | EN300-1754846-10.0g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 10g |
$5590.0 | 2023-06-03 | ||
| Enamine | EN300-1754846-1g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 1g |
$1299.0 | 2023-09-20 | ||
| Enamine | EN300-1754846-5g |
rac-(1R,2R)-2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclopropane-1-carboxylic acid |
2227847-14-3 | 5g |
$3770.0 | 2023-09-20 |
rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid
Professional Introduction to Rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic Acid (CAS No. 2227847-14-3)
Rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid, identified by its CAS number 2227847-14-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its cyclopropane ring and hydroxylated phenyl group, has garnered attention due to its unique structural properties and potential biological activities. The presence of a dimethylamino substituent further enhances its complexity, making it a promising candidate for further investigation in drug discovery and development.
The structural motif of Rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid incorporates several key functional groups that contribute to its reactivity and biological interactions. The cyclopropane ring, known for its strained three-membered structure, often serves as a scaffold in medicinal chemistry due to its ability to induce conformational constraints that can improve binding affinity to biological targets. Additionally, the hydroxyl group on the phenyl ring introduces polarity and potential hydrogen bonding capabilities, while the dimethylamino group enhances basicity and may participate in various non-covalent interactions.
In recent years, there has been a growing interest in cyclopropane-containing compounds due to their diverse pharmacological profiles. Studies have demonstrated that these molecules can exhibit inhibitory effects on various enzymes and receptors, making them valuable in the development of therapeutic agents. For instance, derivatives of cyclopropanecarboxylic acids have shown promise in targeting inflammatory pathways and neurological disorders. The specific configuration of Rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid, with its (1R,2R) stereocenters, is particularly noteworthy as it may influence the compound's binding mode and efficacy.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design and optimize compounds like Rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid with greater precision. Molecular docking studies have suggested that this compound may interact with proteins involved in signal transduction and metabolic pathways. Furthermore, its structural features make it a suitable candidate for further derivatization, potentially leading to novel analogs with enhanced pharmacological properties.
The synthesis of Rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise stereocontrol. However, recent methodological improvements have made it more feasible to access such complex molecules. Catalytic asymmetric reactions have been particularly useful in constructing the desired stereocenters, while protecting group strategies have allowed for the introduction of functional groups without compromising overall structural integrity.
From a biological perspective, the combination of a hydroxylated phenyl group and a dimethylamino substituent suggests that Rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid may exhibit multiple points of interaction with biological targets. This polypharmacophoric nature could be advantageous in developing drugs with broad-spectrum activity. Preliminary in vitro studies have hinted at potential effects on enzymes such as cytochrome P450 monooxygenases and kinases, which are critical targets in oncology and inflammation research.
The cyclopropane moiety itself has been studied for its ability to modulate protein-protein interactions and enzyme activity. By introducing strain into the molecular framework, cyclopropanes can alter conformational preferences and enhance binding affinity. This property has been exploited in the design of protease inhibitors and other therapeutic agents. The specific arrangement of atoms in Rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid may thus contribute to its unique pharmacological profile.
In conclusion, Rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid (CAS No. 2227847-14-3) represents a promising scaffold for further pharmaceutical exploration. Its distinctive structural features and potential biological activities make it an attractive candidate for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for cyclopropane-containing compounds, this molecule is poised to play a significant role in the development of next-generation therapeutic agents.
2227847-14-3 (rac-(1R,2R)-2-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)